Cas no 519021-33-1 (Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-)

• Product Name: Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-
• CAS No: 519021-33-1
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 361136
• PubChem ID: 71365917
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-
• methyl (1S)-2-oxo-1-(3-oxobutyl)cyclohexane-1-carboxylate
• 519021-33-1
• DTXSID10789298

• Inchi： 1S/C12H18O4/c1-9(13)6-8-12(11(15)16-2)7-4-3-5-10(12)14/h3-8H2,1-2H3/t12-/m0/s1
• InChI Key： MFTSIBMAHLTEGQ-LBPRGKRZSA-N
• SMILES： O=C1CCCC[C@]1(C(=O)OC)CCC(C)=O

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44